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Compound of Interest

Compound Name: Lithium amide

Cat. No.: B147963

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for lithium amide, a
highly reactive inorganic compound used in various chemical syntheses. The information is
presented to ensure safe laboratory practices and to mitigate the risks associated with its use.

Chemical Identification

e Chemical Name: Lithium amide

Synonyms: Lithium azanide, Lithamide[1][2]

CAS Number: 7782-89-0[1][2][3][4]

Molecular Formula: LiNH2[2][3][5]

Molecular Weight: 22.96 g/mol [2][3][5]

Safety Data Summary

The following table summarizes the key safety data for lithium amide, compiled from multiple
safety data sheets and chemical databases.
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Safety Parameter Data References
GHS Pictograms Flame, Corrosion
Signal Word Danger [4]16]

H261: In contact with water
releases flammable gas. H314:
Causes severe skin burns and
eye damage. H251: Self-

GHS Hazard Statements ) ] [6]
heating; may catch fire. H318:
Causes serious eye damage.
H412: Harmful to aquatic life

with long lasting effects.

P223: Do not allow contact
with water. P231 + P232:
Handle and store contents
under inert gas. Protect from
moisture. P260: Do not
breathe dust. P280: Wear
protective gloves/ protective
clothing/ eye protection/ face
GHS Precautionary protection. P303 + P361 +
Statements (selected) P353: IF ON SKIN (or hair):

Take off immediately all

[4]

contaminated clothing. Rinse
skin with water/shower. P305 +
P351 + P338: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

Health: 3, Flammability: 1,
NFPA 704 Diamond Instability: 2, Special: W [2]
(Water-reactive)

Physical Appearance White powder or colorless to [11121[71

gray crystals with an ammonia-
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like odor.

Melting Point 375 °C (707 °F; 648 K) [2]

- _ 430 °C (806 °F; 703 K)

Boiling Point [2]
(decomposes)

Density 1.178 g/cm3 [2]
Reacts with water. Slightly

Solubility soluble in ethanol, insoluble in [2]

ammonia.

Hazard Analysis and Logical Relationships

The primary hazards of lithium amide stem from its high reactivity, particularly with water and

moist air. This reactivity leads to both corrosive and flammable dangers.

Core Hazard
Reacts Violently With

Resulting Dangers Required Precautions

Mitigated B
Generates Flammable Gas (NH3, H2) | -Mitigatec By _1 Inert Atmosphere
Primary Reactivity

\
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Lithium Amide
Reacts With

v

Air Can Cause Self-Heating/Ignition gheitd Mitigated By _{. _ Dry Handling

Click to download full resolution via product page

Diagram 1: Logical relationship of lithium amide hazards and precautions.

Experimental Protocols

The following protocols are essential for the safe handling and use of lithium amide in a

laboratory setting.
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Before handling lithium amide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.[8]

Hand Protection: Wear chemical-resistant gloves (e.g., PVC).[8]

Skin and Body Protection: A fire-resistant lab coat and appropriate protective clothing.[5][8]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator with
appropriate cartridges is required.[5]

Lithium amide must be handled in a controlled environment to prevent contact with air and
moisture.
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Start: Prepare for Handling

1. Ensure inert atmosphere
(Glovebox or Schlenk line with N2/Ar)

:

2. Don all required PPE
(Goggles, face shield, gloves, lab coat)

:

3. Transfer solid using
non-sparking tools

:

4. Weigh in a sealed container
or under inert gas

:

5. Add to reaction vessel
under positive inert gas pressure

:

6. Clean spills immediately
with dry, non-combustible material (e.g., dry sand)

:

7. Store in a tightly sealed container
under inert gas in a cool, dry place

End: Procedure Complete

Click to download full resolution via product page

Diagram 2: Experimental workflow for the safe handling of lithium amide.
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Storage Requirements:

Store in a tightly closed, hermetically sealed container.[8]

The storage area must be cool, dry, and well-ventilated, away from incompatible substances
like acids, alcohols, and strong oxidizing agents.[4]

Keep away from any sources of water, heat, or ignition.[7]

Containers should be stored under an inert, dry gas such as nitrogen or argon.[8]

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol References

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1][4]
upper and lower eyelids. Seek

immediate medical attention.

Take off immediately all
contaminated clothing. Flush

Skin Contact skin with plenty of water for at [1][4]
least 15 minutes. Seek

immediate medical attention.

Remove from exposure to
fresh air immediately. If not
) breathing, give artificial
Inhalation o o [1][5]
respiration. If breathing is
difficult, give oxygen. Seek

immediate medical attention.

If the victim is conscious and
alert, give 2-4 cupfuls of milk or
water. DO NOT induce
Ingestion vomiting. Never give anything [1][5]
by mouth to an unconscious
person. Seek immediate

medical attention.

Fire Fighting:

DO NOT USE WATER, CO2, OR FOAM.[8][9]

Use Class D fire extinguishers, dry sand, soda ash, lime, or powdered sodium chloride.[7]

Fire may produce poisonous gases, including ammonia and nitrogen oxides.[7]

If a large fire occurs, withdraw from the area and let it burn.[9]
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Spill Response:

Evacuate personnel from the spill area.[7]

Eliminate all ignition sources.[9]

DO NOT USE WATER.[7][9]

Cover the spill with dry earth, dry sand, or another non-combustible material.[8][9]

Place the spilled material in a covered, vented container for disposal as hazardous waste.[7]

[8]

Conclusion

Lithium amide is a valuable reagent in chemical synthesis but poses significant hazards due
to its reactivity. Strict adherence to the safety protocols outlined in this guide is essential for
minimizing risks to researchers and laboratory personnel. Always consult the most recent
Safety Data Sheet (SDS) from your supplier before use and ensure that all personnel are
trained in its proper handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Lithium Amide: CAS
Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147963#lithium-amide-cas-number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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